Cas no 108377-42-0 (1-(2-sulfanylidene-1,3-thiazolidin-3-yl)dodecan-1-one)

1-(2-sulfanylidene-1,3-thiazolidin-3-yl)dodecan-1-one structure
108377-42-0 structure
Product Name:1-(2-sulfanylidene-1,3-thiazolidin-3-yl)dodecan-1-one
CAS No:108377-42-0
MF:C15H27NOS2
MW:301.510981798172
CID:1189926
PubChem ID:11001114
Update Time:2025-04-20

1-(2-sulfanylidene-1,3-thiazolidin-3-yl)dodecan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-sulfanylidene-1,3-thiazolidin-3-yl)dodecan-1-one
    • 108377-42-0
    • 2-Thiazolidinethione, 3-(1-oxododecyl)-
    • DTXSID10451448
    • SCHEMBL6684679
    • Inchi: 1S/C15H27NOS2/c1-2-3-4-5-6-7-8-9-10-11-14(17)16-12-13-19-15(16)18/h2-13H2,1H3
    • InChI Key: ZMYPQMFGUZQRDW-UHFFFAOYSA-N
    • SMILES: S1C(N(CC1)C(CCCCCCCCCCC)=O)=S

Computed Properties

  • Exact Mass: 301.15361
  • Monoisotopic Mass: 301.15340683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 77.7Ų

Experimental Properties

  • PSA: 20.31
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